93-54-9

1-Phenyl-1-propanol

In Stock

• CAS RN:
• 93-54-9

• Formula:
• C9H12O

• InChI:
• InChI=1S/C9H12O/c1-2-9(10)8-6-4-3-5-7-8/h3-7,9-10H,2H2,1H3

• InChIKey:
• DYUQAZSOFZSPHD-UHFFFAOYSA-N

• 1-Phenyl-1-propanol enantiomers (E-PP) forms the inclusion complexes of cyclic decapeptide (CDP) which were studied using the density functional theory (DFT) B3LYP method. It was also used to determine the mass transfer kinetics effect on the elution profiles of the 1-phenyl-1-propanol (PP) enantiomers on Chiracel OB (cellulose tribenzoate coated on silica gel).
  1-Phenyl-1-propanol is a secondary alcohol that can be used as a flavoring agent.
  1-Phenyl-1-propanol, also known as a-ethylbenzyl alcohol or a-hydroxypropylbenzene, belongs to the class of organic compounds known as phenylpropanes. These are organic compounds containing a phenylpropane moiety. 1-Phenyl-1-propanol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 1-phenyl-1-propanol is primarily located in the cytoplasm.
  Phenylpropanol is an organic molecula...

2-Decanone

In Stock

• CAS RN:
• 693-54-9

• Formula:
• C10H20O

• InChI:
• InChI=1S/C10H20O/c1-3-4-5-6-7-8-9-10(2)11/h3-9H2,1-2H3

• InChIKey:
• ZAJNGDIORYACQU-UHFFFAOYSA-N

• 2-Decanone is a constituent of the essential oil of Ruta chalepensis L., which is used in the production of food, drugs and perfumery.
  2-Decanone can be obtained via liquid-phase Wacker oxidation of 1-decene in the presence of an efficient catalyst like Pd₆₀ (Pd- palladium) nanocluster immobilized on titanium oxide support and cuprous chloride/H₂O.
  Microtox EC₅₀ value of 2-decanone has been evaluated.
  , also known as N-C8H17COCH3 or decan-2-one, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a liquid an...

Pyridine, 2-(1,3-dioxolan-2-yl)-

In Stock

• CAS RN:
• 5693-54-9

• Formula:
• C8H9NO2

• InChI:
• InChI=1S/C8H9NO2/c1-2-4-9-7(3-1)8-10-5-6-11-8/h1-4,8H,5-6H2

• InChIKey:
• FPSCKCFSKOKOHC-UHFFFAOYSA-N

• Pyridine, 2-(1,3-dioxolan-2-yl)- is a useful research compound. Its molecular formula is C8H9NO2 and its molecular weight is 151.16 g/mol. The purity is usually 95%.

(2-Anilinopyridin-3-yl)methanol

• CAS RN:
• 21093-54-9

• Formula:
• C12H12N2O

• InChI:
• InChI=1S/C12H12N2O/c15-9-10-5-4-8-13-12(10)14-11-6-2-1-3-7-11/h1-8,15H,9H2,(H,13,14)

• InChIKey:
• IQPOOTCWZFNUJR-UHFFFAOYSA-N

• (2-Anilinopyridin-3-yl)methanol is a useful research compound. Its molecular formula is C12H12N2O and its molecular weight is 200.24 g/mol. The purity is usually 95%.

2,4-Bis(trichloromethyl)benzonitrile

In Stock

• CAS RN:
• 50393-54-9

• Formula:
• C9H3Cl6N

• InChI:
• InChI=1S/C9H3Cl6N/c10-8(11,12)6-2-1-5(4-16)7(3-6)9(13,14)15/h1-3H

• InChIKey:
• PGODGMISOACXQO-UHFFFAOYSA-N

• 2,4-Bis(trichloromethyl)benzonitrile is a useful research compound. Its molecular formula is C9H3Cl6N and its molecular weight is 337.8 g/mol. The purity is usually 95%.

2-benzyl-6-ethylthieno[2,3-d]pyrimidin-4(3H)-one

• CAS RN:
• 18593-54-9

• Formula:
• C15H14N2OS

• InChI:
• InChI=1S/C15H14N2OS/c1-2-11-9-12-14(18)16-13(17-15(12)19-11)8-10-6-4-3-5-7-10/h3-7,9H,2,8H2,1H3,(H,16,17,18)

• InChIKey:
• YYMKWYVBWDIMET-UHFFFAOYSA-N

• 2-benzyl-6-ethylthieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C15H14N2OS and its molecular weight is 270.4g/mol. The purity is usually 95%.

N-benzyl-2-methylthieno[2,3-d]pyrimidin-4-amine

In Stock

• CAS RN:
• 63893-54-9

• Formula:
• C14H13N3S

• InChI:
• InChI=1S/C14H13N3S/c1-10-16-13(12-7-8-18-14(12)17-10)15-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,15,16,17)

• InChIKey:
• MRDUCVNDIZYFCZ-UHFFFAOYSA-N

• N-benzyl-2-methylthieno[2,3-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C14H13N3S and its molecular weight is 255.34. The purity is usually 95%.

{1-[(4-Methylphenyl)sulfonyl]azetidine-3,3-diyl}dimethanol

In Stock

• CAS RN:
• 92993-54-9

• Formula:
• C12H17NO4S

• InChI:
• InChI=1S/C12H17NO4S/c1-10-2-4-11(5-3-10)18(16,17)13-6-12(7-13,8-14)9-15/h2-5,14-15H,6-9H2,1H3

• InChIKey:
• IISOMQJAPNZTPN-UHFFFAOYSA-N

• {1-[(4-Methylphenyl)sulfonyl]azetidine-3,3-diyl}dimethanol is a useful research compound. Its molecular formula is C12H17NO4S and its molecular weight is 271.33. The purity is usually 95%.

5,7-Dimethyltetralin

Usually In Stock

• CAS RN:
• 21693-54-9

• Formula:
• C12H16

• InChI:
• InChI=1S/C12H16/c1-9-7-10(2)12-6-4-3-5-11(12)8-9/h7-8H,3-6H2,1-2H3

• InChIKey:
• MDAXYSXRAMOWLY-UHFFFAOYSA-N

• 5,7-Dimethyltetralin is a useful research compound. Its molecular formula is C12H16 and its molecular weight is 160.25 g/mol. The purity is usually 95%.

4-hydroxy-2-methylphthalazin-1(2H)-one

In Stock

• CAS RN:
• 18393-54-9

• Formula:
• C9H8N2O2

• InChI:
• InChI=1S/C9H8N2O2/c1-11-9(13)7-5-3-2-4-6(7)8(12)10-11/h2-5H,1H3,(H,10,12)

• InChIKey:
• RDVYNYHUUGFVQN-UHFFFAOYSA-N

• 4-hydroxy-2-methylphthalazin-1(2H)-one is a useful research compound. Its molecular formula is C9H8N2O2 and its molecular weight is 176.17 g/mol. The purity is usually 95%.

4-Ethylthiophenethyl alcohol

Usually In Stock

• CAS RN:
• 102293-54-9

• Formula:
• C10H14OS

• InChI:
• InChI=1S/C10H14OS/c1-2-12-10-5-3-9(4-6-10)7-8-11/h3-6,11H,2,7-8H2,1H3

• InChIKey:
• ZVBOXEQPTCHCKB-UHFFFAOYSA-N

• 4-Ethylthiophenethyl alcohol is a useful research compound. Its molecular formula is C10H14OS and its molecular weight is 182.28. The purity is usually 95%.

3,4-Dichloro-3'-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898793-54-9

• Formula:
• C19H19Cl2NO

• InChI:
• InChI=1S/C19H19Cl2NO/c20-17-8-7-16(12-18(17)21)19(23)15-6-4-5-14(11-15)13-22-9-2-1-3-10-22/h4-8,11-12H,1-3,9-10,13H2

• InChIKey:
• NDRVCSVHJNHGSC-UHFFFAOYSA-N

• 3,4-Dichloro-3'-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C19H19Cl2NO and its molecular weight is 348.3 g/mol. The purity is usually 95%.

methyl 5-oxo-1-[4-(propan-2-yl)phenyl]pyrrolidine-3-carboxylate

In Stock

• CAS RN:
• 160693-54-9

• Formula:
• C15H19NO3

• InChI:
• InChI=1S/C15H19NO3/c1-10(2)11-4-6-13(7-5-11)16-9-12(8-14(16)17)15(18)19-3/h4-7,10,12H,8-9H2,1-3H3

• InChIKey:
• XPZRHSMDHZAWKN-UHFFFAOYSA-N

• Methyl 5-oxo-1-[4-(propan-2-yl)phenyl]pyrrolidine-3-carboxylate is a useful research compound. Its molecular formula is C15H19NO3 and its molecular weight is 261.32 g/mol. The purity is usually 95%.

(2R)-2-(Chloromethyl)-4-(phenylmethyl)morpholine

In Stock

• CAS RN:
• 186293-54-9

• Formula:
• C12H16ClNO

• InChI:
• InChI=1S/C12H16ClNO/c13-8-12-10-14(6-7-15-12)9-11-4-2-1-3-5-11/h1-5,12H,6-10H2/t12-/m0/s1

• InChIKey:
• GVWRZZNYCOTWNN-LBPRGKRZSA-N

• (2R)-2-(Chloromethyl)-4-(phenylmethyl)morpholine is a useful research compound. Its molecular formula is C12H16ClNO and its molecular weight is 225.71 g/mol. The purity is usually 95%.

3-(Thiophen-2-yl)benzene-1-sulfonyl chloride

In Stock

• CAS RN:
• 1250693-54-9

• Formula:
• C10H7ClO2S2

• InChI:
• InChI=1S/C10H7ClO2S2/c11-15(12,13)9-4-1-3-8(7-9)10-5-2-6-14-10/h1-7H

• InChIKey:
• PLCXMUHRZXDKLU-UHFFFAOYSA-N

• 3-(Thiophen-2-yl)benzene-1-sulfonyl chloride is a useful research compound. Its molecular formula is C10H7ClO2S2 and its molecular weight is 258.7 g/mol. The purity is usually 95%.

Methyl 2-(3-nitro-1H-pyrazol-1-yl)acetate

In Stock

• CAS RN:
• 1006993-54-9

• Formula:
• C6H7N3O4

• InChI:
• InChI=1S/C6H7N3O4/c1-13-6(10)4-8-3-2-5(7-8)9(11)12/h2-3H,4H2,1H3

• InChIKey:
• LASFSLMTFIFXAE-UHFFFAOYSA-N

• Methyl 2-(3-nitro-1H-pyrazol-1-yl)acetate is a useful research compound. Its molecular formula is C6H7N3O4 and its molecular weight is 185.139. The purity is usually 95%.

2-Chloro-1-(difluoromethoxy)-3-fluoro-benzene

In Stock

• CAS RN:
• 1404193-54-9

• Formula:
• C7H4ClF3O

• InChI:
• InChI=1S/C7H4ClF3O/c8-6-4(9)2-1-3-5(6)12-7(10)11/h1-3,7H

• InChIKey:
• UPXOCIUSDYVHAZ-UHFFFAOYSA-N

• 2-Chloro-1-(difluoromethoxy)-3-fluoro-benzene is a useful research compound. Its molecular formula is C7H4ClF3O and its molecular weight is 196.55 g/mol. The purity is usually 95%.

1-Bromo-2-nitro-3-(trifluoromethoxy)benzene

In Stock

• CAS RN:
• 1807193-54-9

• Formula:
• C7H3BrF3NO3

• InChI:
• InChI=1S/C7H3BrF3NO3/c8-4-2-1-3-5(6(4)12(13)14)15-7(9,10)11/h1-3H

• InChIKey:
• NFPVIBSOQZDEIX-UHFFFAOYSA-N

• 1-Bromo-2-nitro-3-(trifluoromethoxy)benzene is a useful research compound. Its molecular formula is C7H3BrF3NO3 and its molecular weight is 286.004. The purity is usually 95%.

8-Methoxy-9-methyl-2-oxadispiro[2.0.34.23]nonane

Usually In Stock

• CAS RN:
• 2248293-54-9

• Formula:
• C10H16O2

• InChI:
• InChI=1S/C10H16O2/c1-7-8(11-2)9(4-3-5-9)10(7)6-12-10/h7-8H,3-6H2,1-2H3

• InChIKey:
• NEOBGERJJJCREY-UHFFFAOYSA-N

• 8-Methoxy-9-methyl-2-oxadispiro[2.0.34.23]nonane is a useful research compound. Its molecular formula is C10H16O2 and its molecular weight is 168.236. The purity is usually 95%.

N-Benzyl-3-[(5-bromopyrimidin-2-yl)oxymethyl]piperidine-1-carboxamide

Usually In Stock

• CAS RN:
• 2379993-54-9

• Formula:
• C18H21BrN4O2

• InChI:
• InChI=1S/C18H21BrN4O2/c19-16-10-20-17(21-11-16)25-13-15-7-4-8-23(12-15)18(24)22-9-14-5-2-1-3-6-14/h1-3,5-6,10-11,15H,4,7-9,12-13H2,(H,22,24)

• InChIKey:
• AEJBIRQMZWQRRR-UHFFFAOYSA-N

• N-Benzyl-3-[(5-bromopyrimidin-2-yl)oxymethyl]piperidine-1-carboxamide is a useful research compound. Its molecular formula is C18H21BrN4O2 and its molecular weight is 405.296. The purity is usually 95%.